Cas no 1857155-77-1 (2-(5-Bromothiophen-3-yl)acetaldehyde)

2-(5-Bromothiophen-3-yl)acetaldehyde is a versatile brominated thiophene derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its reactive aldehyde functional group enables facile derivatization, making it valuable for constructing heterocyclic compounds and complex molecular frameworks. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating further structural modifications. This compound is particularly useful in the development of bioactive molecules, agrochemicals, and materials science applications. Its well-defined structure and high purity ensure consistent performance in synthetic workflows. Proper handling under inert conditions is recommended due to its sensitivity to oxidation and moisture.

2-(5-Bromothiophen-3-yl)acetaldehyde structure

1857155-77-1 structure

Product Name:2-(5-Bromothiophen-3-yl)acetaldehyde

CAS No:1857155-77-1

MF:C₆H₅BrOS

MW:205.072299718857

CID:6366251

PubChem ID:87296184

Update Time:2025-05-21

2-(5-Bromothiophen-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(5-Bromothiophen-3-yl)acetaldehyde
- SCHEMBL1820042
- CS-0434754
- EN300-1910588
- 1857155-77-1
- Inchi： 1S/C6H5BrOS/c7-6-3-5(1-2-8)4-9-6/h2-4H,1H2
- InChI Key： UNOVNXLJUQVCDX-UHFFFAOYSA-N
- SMILES： C(C1=CSC(Br)=C1)C=O

Computed Properties

Exact Mass: 203.92445g/mol
Monoisotopic Mass: 203.92445g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 45.3Å²

2-(5-Bromothiophen-3-yl)acetaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1910588-1g	2-(5-bromothiophen-3-yl)acetaldehyde	1857155-77-1	1g	$842.0	2023-09-17
Enamine	EN300-1910588-5g	2-(5-bromothiophen-3-yl)acetaldehyde	1857155-77-1	5g	$2443.0	2023-09-17
Enamine	EN300-1910588-10g	2-(5-bromothiophen-3-yl)acetaldehyde	1857155-77-1	10g	$3622.0	2023-09-17
Enamine	EN300-1910588-0.05g	2-(5-bromothiophen-3-yl)acetaldehyde	1857155-77-1	0.05g	$707.0	2023-09-17
Enamine	EN300-1910588-0.1g	2-(5-bromothiophen-3-yl)acetaldehyde	1857155-77-1	0.1g	$741.0	2023-09-17
Enamine	EN300-1910588-0.25g	2-(5-bromothiophen-3-yl)acetaldehyde	1857155-77-1	0.25g	$774.0	2023-09-17
Enamine	EN300-1910588-0.5g	2-(5-bromothiophen-3-yl)acetaldehyde	1857155-77-1	0.5g	$809.0	2023-09-17
Enamine	EN300-1910588-1.0g	2-(5-bromothiophen-3-yl)acetaldehyde	1857155-77-1	1g	$1371.0	2023-06-01
Enamine	EN300-1910588-2.5g	2-(5-bromothiophen-3-yl)acetaldehyde	1857155-77-1	2.5g	$1650.0	2023-09-17
Enamine	EN300-1910588-5.0g	2-(5-bromothiophen-3-yl)acetaldehyde	1857155-77-1	5g	$3977.0	2023-06-01

2-(5-Bromothiophen-3-yl)acetaldehyde Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
4. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(5-Bromothiophen-3-yl)acetaldehyde

Recent Advances in the Application of 2-(5-Bromothiophen-3-yl)acetaldehyde (CAS: 1857155-77-1) in Chemical Biology and Pharmaceutical Research

2-(5-Bromothiophen-3-yl)acetaldehyde (CAS: 1857155-77-1) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its bromothiophene moiety and aldehyde functional group, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(5-Bromothiophen-3-yl)acetaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers utilized this compound to develop a series of thiophene-based derivatives that exhibited potent inhibitory activity against specific oncogenic targets. The study reported IC50 values in the low micromolar range, suggesting promising therapeutic potential.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters described the incorporation of 2-(5-Bromothiophen-3-yl)acetaldehyde into novel antifungal agents. The synthesized compounds showed remarkable activity against drug-resistant fungal strains, with minimal cytotoxicity to human cells. This finding opens new avenues for addressing the growing challenge of antimicrobial resistance.

From a methodological perspective, advances in synthetic chemistry have enabled more efficient production and modification of 2-(5-Bromothiophen-3-yl)acetaldehyde. A 2024 report in Organic Process Research & Development outlined an improved synthetic route that enhances yield and purity while reducing environmental impact through greener solvent systems and catalytic processes.

The compound's unique chemical properties also make it valuable for bioconjugation strategies. Recent work published in Bioconjugate Chemistry demonstrated its application in the site-specific modification of therapeutic proteins, enabling the development of next-generation biologics with improved pharmacokinetic profiles.

Looking forward, the versatility of 2-(5-Bromothiophen-3-yl)acetaldehyde suggests it will continue to play a significant role in pharmaceutical innovation. Ongoing research is exploring its potential in targeted drug delivery systems and as a scaffold for developing chemical probes to study biological pathways. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to contribute to the development of novel therapeutic agents addressing unmet medical needs.